Cas no 161451-22-5 (4H-Imidazol-4-one,2-cyclopropyl-3,5-dihydro-5-(1-methylethylidene)-)

• Product Name: 4H-Imidazol-4-one,2-cyclopropyl-3,5-dihydro-5-(1-methylethylidene)-
• CAS No: 161451-22-5
• MF: C₁₀H₂₁ClN₆O₅
• MW: 340.763940572739
• CID: 109756
• PubChem ID: 102602401
• Update Time: 2025-04-18

4H-Imidazol-4-one,2-cyclopropyl-3,5-dihydro-5-(1-methylethylidene)- Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazol-4-one,2-cyclopropyl-3,5-dihydro-5-(1-methylethylidene)-
• H-ALA-ARG(NO2)-OME · HCL
• H-Ala-Arg(NO2)-OMe
• H-ALA-ARG(NO2)-OME HCL
• 161451-22-5
• Methyl (2S)-5-[[amino(nitramido)methylidene]amino]-2-[[(2S)-2-aminopropanoyl]amino]pentanoate;hydrochloride
• H-Ala-Arg(NO2)-OMe . HCl

• Inchi： 1S/C10H20N6O5.ClH/c1-6(11)8(17)14-7(9(18)21-2)4-3-5-13-10(12)15-16(19)20;/h6-7H,3-5,11H2,1-2H3,(H,14,17)(H3,12,13,15);1H/t6-,7-;/m0./s1
• InChI Key： IEYWLKYWCGNLDL-LEUCUCNGSA-N
• SMILES： Cl.O(C)C([C@H](CCC/N=C(\N)/N[N+](=O)[O-])NC([C@H](C)N)=O)=O

Computed Properties

• Exact Mass: 340.12600
• Monoisotopic Mass: 340.1261955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 407
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 178Ų

Experimental Properties

• PSA: 175.15000
• LogP: 1.37520